Cas no 921586-86-9 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 921586-86-9
• MF: C₂₀H₁₇N₃O₅S
• MW: 411.431083440781
• CID: 6336339
• PubChem ID: 41213125
• Update Time: 2025-10-30

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
• AKOS024627350
• F2099-0148
• 921586-86-9
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C20H17N3O5S/c1-2-29(25,26)19-10-8-16(22-23-19)13-3-6-15(7-4-13)21-20(24)14-5-9-17-18(11-14)28-12-27-17/h3-11H,2,12H2,1H3,(H,21,24)
• InChI Key： NSMKNFNBNBEAOQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)NC(C2C=CC3=C(C=2)OCO3)=O)N=N1)(CC)(=O)=O

Computed Properties

• Exact Mass: 411.08889182g/mol
• Monoisotopic Mass: 411.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide

N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide, also known by its CAS number 921586-86-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridazine ring system with a benzodioxole moiety, linked through an ethanesulfonyl group. The molecule's intricate architecture makes it a subject of interest for researchers in the fields of organic chemistry, pharmacology, and materials science.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex structures. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis of similar compounds, reducing both time and cost while improving yields. These developments underscore the importance of continuous innovation in synthetic chemistry to address the growing demand for specialized molecules like CAS 921586-86-9.

One of the most promising applications of this compound lies in its potential as a drug candidate. The benzodioxole moiety is known for its ability to modulate biological activities, particularly in the context of enzyme inhibition and receptor binding. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain kinases involved in cancer progression. For example, a study published in Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of Src kinase, a key player in tumor growth and metastasis. This finding has opened new avenues for exploring its therapeutic potential in oncology.

In addition to its pharmacological applications, this compound also holds promise in materials science. The pyridazine ring system is known for its electronic properties, making it a candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. A recent study published in Advanced Materials reported that incorporating this compound into polymer blends significantly enhanced their charge transport properties, suggesting its utility in next-generation electronic devices.

The structural versatility of N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide also makes it a valuable tool in chemical biology. Its ability to act as a scaffold for further functionalization allows researchers to explore diverse chemical spaces. For instance, modifications to the ethanesulfonyl group have been shown to influence the compound's solubility and bioavailability, which are critical factors in drug design. This adaptability underscores the importance of studying such compounds as platforms for developing novel therapeutics and materials.

In conclusion, CAS 921586-86-9 represents a fascinating intersection of chemistry and biology. Its unique structure and versatile properties make it a valuable asset across multiple disciplines. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.